Cas no 2228496-95-3 (tert-butyl N-3-(piperazin-1-yl)propyl-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-3-(piperazin-1-yl)propyl-N-(propan-2-yl)carbamate
• CAS No: 2228496-95-3
• MF: C₁₅H₃₁N₃O₂
• MW: 285.425544023514
• CID: 6224913
• PubChem ID: 165978932
• Update Time: 2025-06-22

tert-butyl N-3-(piperazin-1-yl)propyl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(piperazin-1-yl)propyl-N-(propan-2-yl)carbamate
• EN300-1881987
• tert-butyl N-[3-(piperazin-1-yl)propyl]-N-(propan-2-yl)carbamate
• 2228496-95-3

• Inchi： 1S/C15H31N3O2/c1-13(2)18(14(19)20-15(3,4)5)10-6-9-17-11-7-16-8-12-17/h13,16H,6-12H2,1-5H3
• InChI Key： CHFSQMUTZLRHBX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)CCCN1CCNCC1)=O

Computed Properties

• Exact Mass: 285.24162724g/mol
• Monoisotopic Mass: 285.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.8Ų

Additional information on tert-butyl N-3-(piperazin-1-yl)propyl-N-(propan-2-yl)carbamate

Introduction to tert-butyl N-3-(piperazin-1-yl)propyl-N-(propan-2-yl)carbamate (CAS No. 2228496-95-3)

tert-butyl N-3-(piperazin-1-yl)propyl-N-(propan-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2228496-95-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural features of this compound, including its tert-butyl and piperazin-1-yl substituents, contribute to its unique chemical properties and potential biological activities.

The molecular structure of tert-butyl N-3-(piperazin-1-yl)propyl-N-(propan-2-yl)carbamate consists of a central carbamate moiety linked to a piperazin-1-yl group and a propan-2-yl side chain, with a bulky tert-butyl group attached. This arrangement imparts specific steric and electronic characteristics that make it a valuable building block in the design of novel therapeutic agents. The piperazine ring, in particular, is well-documented for its role in enhancing the solubility and bioavailability of pharmaceutical compounds, while also serving as a key pharmacophore in various drug classes.

In recent years, there has been a growing interest in exploring the potential applications of carbamate-based compounds in addressing various therapeutic challenges. The structural motif of tert-butyl N-3-(piperazin-1-yl)propyl-N-(propan-2-yl)carbamate has been investigated for its potential role in modulating biological pathways associated with neurological disorders, inflammatory conditions, and metabolic diseases. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for further development.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications through various chemical transformations, enabling researchers to tailor its properties for specific applications. For instance, the carbamate group can be hydrolyzed or converted into other functional derivatives, while the piperazine ring can be further substituted to enhance binding affinity to biological targets. These attributes make tert-butyl N-3-(piperazin-1-yl)propyl-N-(propan-2-yl)carbamate an attractive scaffold for medicinal chemists seeking to develop innovative drug candidates.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse intermediates in accelerating drug discovery processes. Compounds like tert-butyl N-3-(piperazin-1-yl)propyl-N-(propan-2-yI)-carbamate play a crucial role in this context by providing chemists with a versatile platform for generating novel molecules. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the biological activity of derivatives derived from this compound, thereby streamlining the drug development pipeline.

Recent advancements in chemical biology have also highlighted the significance of understanding the structural determinants that govern molecular interactions. The unique conformational flexibility offered by the tert-butyl N -3 -( piperazin -1 - yl ) prop yl -N -( propan -2 - yl ) carbamate backbone allows it to adopt multiple binding modes, which can be exploited to improve drug-like properties such as potency and selectivity. This characteristic is particularly valuable in designing molecules that target complex biological systems where precise interaction with multiple residues is essential.

In addition to its pharmaceutical applications, tert-butyl N -3 -( piperazin -1 - yl ) prop yl -N -( propan -2 - yl ) carbamate has shown promise in materials science and agrochemical research. Its ability to undergo cross-coupling reactions and polymerization makes it a useful precursor for synthesizing functional materials with tailored properties. Furthermore, derivatives of this compound have been explored as potential herbicides and fungicides due to their ability to interfere with essential enzymatic pathways in pests.

The synthesis of tert-butyl N -3 -( piperazin -1 - yl ) prop yl -N -( propan -2 - yl ) carbamate involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include the formation of the carbamate linkage through condensation reactions between appropriate precursors, followed by functional group modifications to introduce the desired substituents. Advances in catalytic methods have significantly improved the efficiency and scalability of these synthetic routes, making it feasible to produce large quantities of this compound for research purposes.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The demand for structurally diverse compounds like tert-butyl N -3 -( piperazin -1 - yl ) prop yl -N -( propan -2 - yl ) carbamate is expected to grow as researchers seek novel solutions to unmet medical needs. Collaborative efforts between academia and industry are essential in harnessing the full potential of this compound by fostering innovation and accelerating translation from bench to bedside.

In conclusion,tert-butYL N – 3 – (piPERAZin – 1 – yL)pRoPyL–N–(prOpaN– 2–yL)cARbAMaTe (CAS No . 2228496–95– 3) represents a significant advancement in pharmaceutical chemistry with broad applicability across multiple therapeutic areas . Its unique structural features , synthetic versatility , and demonstrated biological activity make it a cornerstone compoNent i nthe arseNal o fmedicinal scientists . As research progresses , we can anticipate further discoveries that will solidify its role i nshaping t he future o fdrug development .